Cas no 89473-83-6 (1-Piperazineacetamide, N-2-naphthalenyl-)

1-Piperazineacetamide, N-2-naphthalenyl- structure
89473-83-6 structure
Product Name:1-Piperazineacetamide, N-2-naphthalenyl-
CAS No:89473-83-6
MF:C16H19N3O
MW:269.341563463211
CID:599380
PubChem ID:13221931
Update Time:2025-04-19

1-Piperazineacetamide, N-2-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineacetamide, N-2-naphthalenyl-
    • N-naphthalen-2-yl-2-piperazin-1-ylacetamide
    • N-(Naphthalen-2-yl)-2-(piperazin-1-yl)acetamide
    • 89473-83-6
    • DTXSID20529521
    • Inchi: 1S/C16H19N3O/c20-16(12-19-9-7-17-8-10-19)18-15-6-5-13-3-1-2-4-14(13)11-15/h1-6,11,17H,7-10,12H2,(H,18,20)
    • InChI Key: NJEJXZCQYNBGDO-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCNCC1)NC1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 269.152812238g/mol
  • Monoisotopic Mass: 269.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 44.4Ų

1-Piperazineacetamide, N-2-naphthalenyl- Related Literature

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